Cas no 2171235-15-5 ((2S)-4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxybutanoic acid)

• Product Name: (2S)-4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxybutanoic acid
• CAS No: 2171235-15-5
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6314695
• PubChem ID: 165561187
• Update Time: 2025-10-29

(2S)-4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxybutanoic acid
• EN300-1472848
• 2171235-15-5
• (2S)-4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2-hydroxybutanoic acid

• Inchi： 1S/C25H30N2O6/c1-2-7-16(14-23(29)26-13-12-22(28)24(30)31)27-25(32)33-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-11,16,21-22,28H,2,7,12-15H2,1H3,(H,26,29)(H,27,32)(H,30,31)/t16-,22+/m1/s1
• InChI Key： JTBVHRBMUHMCIC-ZHRRBRCNSA-N
• SMILES： O(C(N[C@@H](CC(NCC[C@@H](C(=O)O)O)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxybutanoic acid

Introduction to (2S)-4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxybutanoic Acid (CAS No. 2171235-15-5)

(2S-4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxybutanoic acid) is a sophisticated compound with significant implications in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2171235-15-5, has garnered attention due to its unique structural features and potential applications in drug development. The molecule's intricate architecture, featuring a chiral center and multiple functional groups, makes it a subject of extensive research and interest.

The compound's structure consists of a hexanamido backbone, which is a key feature for its biological activity. This backbone is connected to a hydroxybutanoic acid moiety, contributing to its solubility and reactivity. The presence of a fluorenylmethoxycarbonyl (Fmoc) group further enhances its utility in pharmaceutical applications, particularly in the synthesis of peptide mimetics and protease inhibitors. The Fmoc group is widely recognized for its role in protecting amino groups during peptide synthesis, making this compound a valuable intermediate in the production of complex biomolecules.

Recent advancements in the field of medicinal chemistry have highlighted the importance of chiral compounds in drug development. The (2S) configuration of this molecule plays a crucial role in determining its biological activity and selectivity. Studies have shown that enantiomerically pure compounds often exhibit higher efficacy and fewer side effects compared to their racemic counterparts. This has led to increased interest in the synthesis and characterization of chiral building blocks like (2S)-4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxybutanoic acid.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is particularly significant in the context of peptide synthesis. It provides stability to the amino group during various chemical reactions while allowing for selective deprotection at the appropriate stage. This characteristic makes it an indispensable tool for chemists working on the assembly of complex peptides and proteins. The incorporation of this group into (2S)-4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxybutanoic acid enhances its utility as a building block for more sophisticated molecules.

Research into this compound has also revealed its potential as a precursor for developing novel therapeutic agents. The hexanamido moiety, combined with the hydroxybutanoic acid group, suggests that it may interact with biological targets such as enzymes and receptors. Such interactions are crucial for modulating physiological processes and treating various diseases. For instance, compounds with similar structural features have been explored for their anti-inflammatory, anticancer, and antimicrobial properties.

The synthesis of (2S)-4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxybutanoic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as asymmetric catalysis and protecting group strategies, is essential for achieving the desired stereochemical outcome. These synthetic challenges have driven innovation in chemical methodology and have contributed to the development of more efficient routes for producing chiral compounds.

Recent studies have also explored the use of computational methods to predict the biological activity of this compound. Molecular modeling techniques can provide insights into how the molecule interacts with target proteins and enzymes, helping researchers design more effective drugs. These computational approaches are increasingly being integrated into drug discovery pipelines, complementing traditional experimental methods.

The versatility of (2S)-4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxybutanoic acid extends beyond its role as a building block in peptide synthesis. Its unique structural features make it a promising candidate for developing novel materials with applications in biotechnology and nanotechnology. For example, its ability to form stable complexes with other molecules could be exploited for creating smart materials that respond to specific biological signals.

In conclusion, (2S)-4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxybutanoic acid represents a significant advancement in pharmaceutical chemistry. Its complex structure, chiral configuration, and functional groups make it a valuable tool for drug development and material science applications. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine and biotechnology.